Cas no 69054-34-8 (3-Nitro-4-(phenylsulfanyl)benzenecarbaldehyde)
69054-34-8 structure
Product Name:3-Nitro-4-(phenylsulfanyl)benzenecarbaldehyde
CAS No:69054-34-8
MF:C13H9NO3S
MW:259.280462026596
MDL:MFCD02815346
CID:3029406
PubChem ID:606636
Update Time:2025-04-21
3-Nitro-4-(phenylsulfanyl)benzenecarbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-异氰基-4-甲基噻吩
- 3-nitro-4-(phenylsulfanyl)benzenecarbaldehyde
- 3-nitro-4-(phenylthio)benzaldehyde
- 3-Nitro-4-(phenylsulfanyl)benzaldehyde
- 3-nitro-4-phenylsulfanylbenzaldehyde
- 3-nitro-4-phenylthiobenzaldehyde
- 3-Nitro-4-phenylsulfanyl-benzaldehyde
- Benzaldehyde, 3-nitro-4-phenylthio-
- STK696574
- 3-Nitro-4-(phenylsulfanyl)benzaldehyde #
- ATBVFIKZUSBTDE-UHFFFAOYSA-N
- AKOS005073089
- MFCD02815346
- JS-008C
- CS-0454919
- 69054-34-8
- 3-Nitro-4-(phenylsulfanyl)benzenecarbaldehyde
-
- MDL: MFCD02815346
- Inchi: 1S/C13H9NO3S/c15-9-10-6-7-13(12(8-10)14(16)17)18-11-4-2-1-3-5-11/h1-9H
- InChI Key: ATBVFIKZUSBTDE-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)C1C=CC(C=O)=CC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 259.03031432g/mol
- Monoisotopic Mass: 259.03031432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 88.2
Experimental Properties
- Melting Point: 89-90
3-Nitro-4-(phenylsulfanyl)benzenecarbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N901583-10mg |
3-Nitro-4-(phenylsulfanyl)benzenecarbaldehyde |
69054-34-8 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N901583-50mg |
3-Nitro-4-(phenylsulfanyl)benzenecarbaldehyde |
69054-34-8 | 50mg |
$ 65.00 | 2022-06-03 | ||
| TRC | N901583-100mg |
3-Nitro-4-(phenylsulfanyl)benzenecarbaldehyde |
69054-34-8 | 100mg |
$ 80.00 | 2022-06-03 | ||
| Apollo Scientific | OR13140-1g |
3-Nitro-4-(phenylthio)benzaldehyde |
69054-34-8 | 1g |
£95.00 | 2024-05-26 | ||
| Apollo Scientific | OR13140-5g |
3-Nitro-4-(phenylthio)benzaldehyde |
69054-34-8 | 5g |
£395.00 | 2024-05-26 | ||
| abcr | AB257496-500 mg |
3-Nitro-4-(phenylsulfanyl)benzenecarbaldehyde, 95%; . |
69054-34-8 | 95% | 500 mg |
€132.00 | 2023-07-20 | |
| abcr | AB257496-1 g |
3-Nitro-4-(phenylsulfanyl)benzenecarbaldehyde, 95%; . |
69054-34-8 | 95% | 1 g |
€187.10 | 2023-07-20 | |
| abcr | AB257496-500mg |
3-Nitro-4-(phenylsulfanyl)benzenecarbaldehyde, 95%; . |
69054-34-8 | 95% | 500mg |
€132.00 | 2025-04-17 | |
| abcr | AB257496-1g |
3-Nitro-4-(phenylsulfanyl)benzenecarbaldehyde, 95%; . |
69054-34-8 | 95% | 1g |
€187.10 | 2025-04-17 | |
| A2B Chem LLC | AI79383-1mg |
3-Nitro-4-(phenylthio)benzaldehyde |
69054-34-8 | >95% | 1mg |
$201.00 | 2024-04-19 |
3-Nitro-4-(phenylsulfanyl)benzenecarbaldehyde Related Literature
-
Szilvia Nagy,János Pipek Phys. Chem. Chem. Phys., 2015,17, 31558-31565
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
69054-34-8 (3-Nitro-4-(phenylsulfanyl)benzenecarbaldehyde) Related Products
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- 219929-89-2(4-(4-Methylphenyl)sulfanyl-3-nitrobenzenecarboxylic acid)
- 5465-69-0(Benzene,5-methyl-1,3-dinitro-2-(phenylthio)-)
- 63979-90-8(Ethanone,1-[4-[(2-aminophenyl)thio]-3-nitrophenyl]-)
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